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Compound of Interest

Compound Name: Methyl 2-nonynoate

Cat. No.: B085817 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction

Methyl 2-nonynoate is a versatile bifunctional molecule featuring both an ester and an alkyne

moiety. This unique structural combination makes it a valuable starting material and

intermediate in a wide range of organic transformations. Its utility spans from the synthesis of

complex heterocyclic scaffolds to its established use in the fragrance and flavor industries. This

document provides detailed application notes and experimental protocols for the use of methyl
2-nonynoate in the synthesis of substituted pyridin-2(1H)-ones and 4H-pyrans, highlighting its

role as a key building block for creating molecular diversity.

Physicochemical Properties of Methyl 2-Nonynoate
A clear understanding of the physical and chemical properties of methyl 2-nonynoate is

essential for its effective use in synthesis.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b085817?utm_src=pdf-interest
https://www.benchchem.com/product/b085817?utm_src=pdf-body
https://www.benchchem.com/product/b085817?utm_src=pdf-body
https://www.benchchem.com/product/b085817?utm_src=pdf-body
https://www.benchchem.com/product/b085817?utm_src=pdf-body
https://www.benchchem.com/product/b085817?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₀H₁₆O₂ [1]

Molecular Weight 168.23 g/mol [1]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 121-122 °C at 20 mmHg [1]

Density 0.915 g/mL at 25 °C [1]

Refractive Index 1.448 (at 20 °C) [1]

Solubility
Soluble in organic solvents,

insoluble in water
[1]

Application Note 1: Synthesis of Highly Substituted
Pyridin-2(1H)-ones
Methyl 2-nonynoate serves as a valuable precursor for the synthesis of highly functionalized

pyridin-2(1H)-ones. These scaffolds are of significant interest in medicinal chemistry due to

their presence in numerous biologically active compounds. The reaction proceeds via a base-

catalyzed cascade reaction involving an active methylene compound, such as

cyanoacetamide.

Reaction Principle: The synthesis involves a Michael addition of the active methylene

compound to the electron-deficient alkyne of methyl 2-nonynoate, followed by an

intramolecular cyclization and tautomerization to yield the stable pyridin-2(1H)-one ring system.

The reaction is typically catalyzed by a base, such as piperidine or a non-nucleophilic base like

triethylamine.

Logical Relationship of Pyridin-2(1H)-one Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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